Cas no 76362-12-4 ((4-Methoxyphenyl)(piperidin-4-yl)methanone)

• Product Name: (4-Methoxyphenyl)(piperidin-4-yl)methanone
• CAS No: 76362-12-4
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD00835819
• CID: 561268
• PubChem ID: 2740588
• Update Time: 2025-05-20

(4-Methoxyphenyl)(piperidin-4-yl)methanone Chemical and Physical Properties

Names and Identifiers

• (4-Methoxyphenyl)(piperidin-4-yl)methanone
• (4-methoxyphenyl)-piperidin-4-ylmethanone
• 4-(4-Methoxybenzoyl)-piperidine
• Methanone,(4-methoxyphenyl)-4-piperidinyl-
• 4-(4-methoxybenzoyl)piperidine
• (4-Methoxy-phenyl)-piperidin-4-yl-methanone
• Maybridge1_007834
• Oprea1_599934
• ZYKYHSIACDLOCE-UHFFFAOYSA-N
• SEW 03999
• 1889AC
• RP27196
• NE62858
• AB07426
• J-501421
• FT-0714751
• Methanone, (4-methoxyphenyl)-4-piperidinyl-
• W17207
• SCHEMBL230405
• MFCD00835819
• EN300-26192
• 76362-12-4
• AKOS000199469
• 4-methoxy-phenyl-piperidin-4-yl-methanone
• Z221421630
• DTXSID70372382
• CS-M2912
• WKP
• CS-13519
• AM20120467
• A24552
• AE-641/09368024
• (4-methoxyphenyl)(4-piperidinyl)methanone

• MDL： MFCD00835819
• Inchi： 1S/C13H17NO2/c1-16-12-4-2-10(3-5-12)13(15)11-6-8-14-9-7-11/h2-5,11,14H,6-9H2,1H3
• InChI Key： ZYKYHSIACDLOCE-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)OC)C1CCNCC1

Computed Properties

• Exact Mass: 219.12600
• Monoisotopic Mass: 219.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 1.6

Experimental Properties

• Density: 1.077
• Boiling Point: 371.3 °C at 760 mmHg
• Flash Point: 178.3 °C
• PSA: 38.33000
• LogP: 2.20630

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (4-Methoxyphenyl)(piperidin-4-yl)methanone

Comprehensive Overview of (4-Methoxyphenyl)(piperidin-4-yl)methanone (CAS No. 76362-12-4): Properties, Applications, and Industry Insights

(4-Methoxyphenyl)(piperidin-4-yl)methanone, identified by its CAS number 76362-12-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ketone derivative features a piperidine ring linked to a 4-methoxyphenyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its unique structural attributes contribute to its relevance in drug discovery, particularly in targeting neurological and metabolic disorders—a trending focus in modern therapeutics.

The compound's molecular framework combines aromatic and aliphatic characteristics, enhancing its solubility and reactivity. Researchers frequently explore its potential as a precursor for central nervous system (CNS) drugs, aligning with current industry demands for novel neuroprotective agents. Recent studies highlight its role in modulating receptor activity, a hot topic in AI-driven drug design platforms, where computational models predict its interactions with proteins like G-protein-coupled receptors (GPCRs).

In synthetic chemistry, 76362-12-4 serves as a building block for heterocyclic compounds, a class of molecules dominating patent filings in 2023–2024. Its methoxy and piperidine moieties enable diverse functionalization, addressing queries like "how to modify ketones for improved bioavailability"—a frequently searched term among chemists. This adaptability positions it as a candidate for green chemistry applications, another trending topic as industries prioritize sustainable synthesis.

Analytical characterization of (4-Methoxyphenyl)(piperidin-4-yl)methanone typically involves NMR spectroscopy and mass spectrometry, techniques widely discussed in online forums. Its stability under physiological conditions makes it suitable for in vitro assays, a key concern for researchers optimizing drug candidates. Notably, its logP value (a measure of lipophilicity) aligns with trends favoring compounds that balance membrane permeability and solubility—critical for oral drug development.

Beyond pharmaceuticals, this compound intersects with material science, where its aromatic system contributes to organic semiconductors. Searches for "piperidine-based electronic materials" have surged, reflecting cross-disciplinary interest. However, handling requires standard organic lab protocols, as its crystalline form may pose dust hazards—a minor consideration compared to its broad utility.

In conclusion, CAS 76362-12-4 exemplifies innovation at the chemistry-biology interface. Its dual applicability in medicinal chemistry and advanced materials responds to contemporary scientific challenges, making it a recurring subject in both academic publications and SEO-optimized industry content. Future research may explore its catalytic applications or polypharmacology, further expanding its commercial and scientific footprint.